Cas no 2755718-59-1 (Ethyl 5-bromo-2-fluoro-3-(methylthio)benzoate)

• Product Name: Ethyl 5-bromo-2-fluoro-3-(methylthio)benzoate
• CAS No: 2755718-59-1
• MF: C₁₀H₁₀BrFO₂S
• MW: 293.15
• CID: 5080977
• Update Time: 2025-05-23

Ethyl 5-bromo-2-fluoro-3-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-fluoro-3-(methylthio)benzoate

• Inchi： 1S/C10H10BrFO2S/c1-3-14-10(13)7-4-6(11)5-8(15-2)9(7)12/h4-5H,3H2,1-2H3
• InChI Key： BGVFLLLHEZUOOM-UHFFFAOYSA-N
• SMILES： C1=C(C(F)=C(C=C1Br)C(OCC)=O)SC

Additional information on Ethyl 5-bromo-2-fluoro-3-(methylthio)benzoate

Ethyl 5-bromo-2-fluoro-3-(methylthio)benzoate: A Comprehensive Overview

Ethyl 5-bromo-2-fluoro-3-(methylthio)benzoate, with the CAS number No. 2755718-59-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with bromine, fluorine, and a methylthio group. These substituents not only influence its physical and chemical properties but also play a crucial role in its potential applications.

The benzoate moiety serves as the central framework of this compound, providing a rigid aromatic system that facilitates various chemical reactions. The bromo and fluoro substituents are strategically positioned at the 5 and 2 positions of the benzene ring, respectively, which enhances the compound's stability and reactivity. Additionally, the methylthio group at the 3 position introduces sulfur into the structure, further modulating its electronic properties and reactivity.

Recent studies have highlighted the importance of such substituted benzoates in drug discovery. For instance, researchers have explored the potential of Ethyl 5-bromo-2-fluoro-3-(methylthio)benzoate as a precursor in the synthesis of novel anti-tumor agents. The bromine and fluorine substituents are particularly valuable in this context, as they can enhance the compound's bioavailability and pharmacokinetic properties.

Moreover, the methylthio group has been shown to exhibit antioxidant properties, making this compound a promising candidate for applications in oxidative stress-related diseases. A study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can effectively scavenge free radicals, thereby protecting cellular components from oxidative damage.

In terms of synthesis, Ethyl 5-bromo-2-fluoro-3-(methylthio)benzoate is typically prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The synthesis begins with the bromination of a fluorinated benzene derivative, followed by the introduction of the methylthio group at the desired position. Finally, esterification with ethanol yields the target compound.

The physical properties of Ethyl 5-bromo-2-fluoro-3-(methylthio)benzoate are also noteworthy. It exists as a crystalline solid with a melting point of approximately 140°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, studies have shown that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term environmental impact and degradation pathways.

In conclusion, Ethyl 5-bromo-2-fluoro-3-(methylthio)benzoate is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure and functional groups make it an invaluable tool for scientists working on innovative therapeutic agents and advanced materials.